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Compound of Interest

Compound Name: MCPA-isooctyl

Cat. No.: B055606

An In-depth Technical Guide to MCPA-isooctyl

This technical guide provides a comprehensive overview of MCPA-isooctyl, a selective
phenoxy herbicide. It is intended for researchers, scientists, and professionals in drug
development and agricultural science, detailing its chemical properties, mechanism of action,
synthesis, analytical methods, toxicological data, and environmental fate.

Chemical and Physical Properties

MCPA-isooctyl, the isooctyl ester of 2-methyl-4-chlorophenoxyacetic acid, is formulated to
enhance its absorption through the waxy cuticle of plant leaves.[1][2] Its chemical and physical
properties are summarized below.
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Property Value Source
CAS Number 26544-20-7 31415116171
Alternative CAS 1238777-58-6 [1]
Molecular Formula C17H25CIO3 [311415][6]
Molecular Weight 312.8 g/mol [11[31[8]
isooctyl (4-chloro-2-
IUPAC Name [6]
methylphenoxy)acetate
(4-Chloro-2-
methylphenoxy)acetic acid
Synonyms [3]

isooctyl ester, MCPA isooctyl
ester

Amber liquid with a phenolic
Appearance [9]
and petroleum solvent odor

Density 1.063 g/cm3 [3]
Boiling Point 387.3°C at 760 mmHg [3]
Flash Point 131.1°C [3]

- Soluble in many organic
Solubility o [10]
solvents; emulsifies in water

XLogP3 4.78680 3]

Molecular Structure

The chemical structure of MCPA-isooctyl is presented below. The isooctyl ester group
increases the lipophilicity of the molecule, facilitating its penetration through the plant cuticle.[1]

Caption: 2D structure of MCPA-isooctyl.

Mechanism of Action
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MCPA-isooctyl is a systemic, selective herbicide that functions as a synthetic auxin, mimicking
the plant hormone indole-3-acetic acid (IAA).[1][2][11] This leads to uncontrolled and
disorganized cell division and growth in susceptible broadleaf weeds, ultimately causing their
death while leaving grass crops largely unaffected.[1][2]

The key steps in its mechanism of action are:

o Uptake: The lipophilic isooctyl ester form facilitates absorption through the waxy cuticle of
plant leaves.[1]

o Hydrolysis: Once inside the plant, the ester bond is hydrolyzed, releasing the biologically
active MCPA acid.[1]

o Translocation: The active MCPA acid is translocated systemically throughout the plant,
accumulating in the meristematic tissues.[1][10]

o Hormonal Disruption: MCPA binds to auxin receptors (like TIR1/AFB), leading to the
disruption of normal hormonal balance and causing uncontrolled growth.[1][10]
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Caption: Signaling pathway of MCPA-isooctyl's herbicidal action.

Synthesis and Experimental Protocols
Synthesis of MCPA-isooctyl

MCPA-isooctyl is synthesized via the esterification of 2-methyl-4-chlorophenoxyacetic acid
(MCPA) with isooctanol under controlled catalytic conditions.[1]
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Caption: Experimental workflow for the synthesis of MCPA-isooctyl.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize high-purity MCPA-isooctyl for research applications.[1]

Materials:
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o 2-methyl-4-chlorophenoxyacetic acid (MCPA)
* Isooctanol

e Acid catalyst (e.qg., sulfuric acid)

e Solvent (e.g., toluene)

» Sodium bicarbonate solution

e Anhydrous sodium sulfate

e TLC plates, NMR tubes, HRMS vials
Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and condenser, combine
MCPA, a molar excess of isooctanol, and a catalytic amount of sulfuric acid in toluene.

e Heat the mixture to reflux. Water produced during the esterification will be collected in the
Dean-Stark trap.

» Monitor the reaction progress by thin-layer chromatography (TLC) until the MCPA starting
material is consumed.

 After the reaction is complete, cool the mixture to room temperature.

e Wash the organic layer sequentially with water, sodium bicarbonate solution, and brine to
remove unreacted acid and catalyst.

e Dry the organic layer over anhydrous sodium sulfate and filter.
» Remove the solvent under reduced pressure using a rotary evaporator.
 Purify the crude product by vacuum distillation to obtain pure MCPA-isooctyl.

o Characterize the final product's purity and identity using Nuclear Magnetic Resonance
(NMR) and High-Resolution Mass Spectrometry (HRMS).[1]
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Analytical Methods
UPLC-MS/MS Method for Determination in Maize

An ultra-high performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS)
method has been developed for the simultaneous determination of MCPA-isooctyl and its
metabolite MCPA in maize.[12]
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Caption: Workflow for the analysis of MCPA-isooctyl in maize.

Detailed Experimental Protocol: UPLC-MS/MS Analysis
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Objective: To simultaneously determine MCPA-isooctyl and its metabolite MCPA residues in
maize (fresh maize, kernel, and stover).[12]

Materials and Equipment:

Maize samples

Hydrochloric acid (HCI)

Acetonitrile (ACN)

NH2-SPE column for solid-phase extraction

UPLC-MS/MS system with a C18 column

Reference standards for MCPA-isooctyl and MCPA
Procedure:

e Sample Extraction: Homogenize the maize sample. Acidify the sample with hydrochloric acid
and then extract with acetonitrile.[12]

e Clean-up: Pass the extract through an NH2 solid-phase extraction (SPE) column for cleanup.
[12]

e Analysis: Analyze the cleaned-up extract by UPLC-MS/MS.

o Chromatographic Conditions: Use a C18 column with a mobile phase of acetonitrile and
phosphoric acid (pH 3-3.5).[1]

o Mass Spectrometry: Operate in multiple reaction monitoring (MRM) mode for high
selectivity and sensitivity.[12]

e Quantification: Quantify the analytes using an external standard method.[12]
Method Performance:

o Spiked Levels: 0.01-0.5 mg/kg
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Average Recoveries: 82%—-107%

Relative Standard Deviations (RSDs): 0.81%—8.9%

Limits of Detection (LOD): 0.38-1.42 ug/kg

Limits of Quantification (LOQ): 1.28-4.76 ug/kg[12]

Toxicology Profile

The toxicological profile of MCPA and its derivatives has been evaluated by various agencies.
The data below pertains primarily to the active ingredient, MCPA acid, unless otherwise
specified.

Parameter Value Species Source

700 mg/kg (male rats),
Acute Oral LD50 Rat [13]
1.38 g/kg (female rats)

221 - 377 mg ael/kg-

Acute Oral LD50 . Bobwhite quail [14]
Acute Dermal LD50 > 4000 mg/kg Rat [13]
Acute Inhalation LC50 > 6.36 mg/L Rat [13]
Primary Eye Irritation Category | (corrosive) Rabbit [13]
Skin Sensitization Not a sensitizer Guinea pig [13]

Systemic NOAEL (90-

2.5 mg/kg/day Rat [15]
day)
Systemic NOAEL (1-
1 mg/kg/day Dog [13]
year)
Not likely to be
Carcinogenicity carcinogenic to Rat, Mouse [13]
humans
Reproductive Toxicity
7.5 mg/kg/day Rat [13]

NOAEL
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Environmental Fate

MCPA-isooctyl is rapidly transformed in the environment, primarily through hydrolysis to the

active MCPA acid. The fate of MCPA acid is then governed by microbial degradation.

: | lati | Half.lif

Parameter Value Condition Source
Hydrolysis of MCPA- Half-life: 4.5 - 16.6 ] ]
) Aerobic soll [16]
isooctyl hours
Total MCPA Residue o
) 9 days Loam soail (field) [1][14]
Half-life
Total MCPA Residue o
) 23 days Sandy loam soil (field)  [1][14]
Half-life
MCPA Acid Half-life 24 days Aerobic soil (lab) [1]
) ] Soil (field, various
MCPA Acid Half-life 1.56 - 9.63 days ) [1][17]
locations)
) ] Water/sediment
MCPA Acid Half-life 16.3 - 16.8 days [1]

system

Degradation Pathway

The primary degradation pathway for MCPA-isooctyl involves two main steps: hydrolysis of

the ester bond followed by microbial degradation of the resulting MCPA acid.
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Caption: Environmental degradation pathway of MCPA-isooctyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055606#mcpa-isooctyl-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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